Cas no 858128-64-0 (Sulphosuccinimidyl-2-(biotinamido)ethyl-1,3-dithiopropionate)

• Product name: Sulphosuccinimidyl-2-(biotinamido)ethyl-1,3-dithiopropionate
• CAS No: 858128-64-0
• CID: 4660884

Sulphosuccinimidyl-2-(biotinamido)ethyl-1,3-dithiopropionate Chemical and Physical Properties

Names and Identifiers

• SULPHOSUCCINIMIDYL-2-(BIOTINAMIDO)ETHYL-1,3-DITHIOPROPIONATE
• SULPHO-NHS-SS-BIOTIN
• SULPHOSUCCINIMIDYL-2-(BIOTINAMIDO)ETHYL-1,3-DITHIOPROPIO
• Sulphosuccinimidyl-2-(biotinamido)ethyl-1,3-dithiopropionate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives

Additional information on Sulphosuccinimidyl-2-(biotinamido)ethyl-1,3-dithiopropionate

Recent Advances in Sulphosuccinimidyl-2-(biotinamido)ethyl-1,3-dithiopropionate (858128-64-0) Research: A Comprehensive Review

Sulphosuccinimidyl-2-(biotinamido)ethyl-1,3-dithiopropionate (CAS: 858128-64-0) is a critical reagent in bioconjugation and protein labeling, widely used in proteomics, immunology, and drug discovery. This compound, a water-soluble, sulfonated NHS ester, is designed for efficient biotinylation of proteins, peptides, and other biomolecules. Recent studies have highlighted its versatility in applications ranging from affinity purification to advanced imaging techniques. This review synthesizes the latest research on this compound, focusing on its chemical properties, applications, and emerging trends in the field of chemical biology and medicine.

A significant breakthrough in the use of Sulphosuccinimidyl-2-(biotinamido)ethyl-1,3-dithiopropionate has been its application in proximity labeling techniques, such as BioID. Researchers have leveraged its cleavable disulfide bond to enable reversible biotinylation, facilitating the identification of protein-protein interactions in live cells. A 2023 study published in Nature Chemical Biology demonstrated its utility in mapping dynamic interactomes, providing insights into cellular signaling pathways with unprecedented spatial and temporal resolution. The study emphasized the compound's superior stability and labeling efficiency compared to traditional biotinylation reagents.

Another area of advancement is the integration of Sulphosuccinimidyl-2-(biotinamido)ethyl-1,3-dithiopropionate with nanotechnology. Recent work in ACS Nano showcased its use in functionalizing gold nanoparticles for targeted drug delivery systems. The compound's biotin moiety allows for streptavidin-mediated conjugation, enabling precise attachment of therapeutic payloads. This approach has shown promise in enhancing the specificity and efficacy of cancer treatments, with minimal off-target effects. The study reported a 40% increase in tumor accumulation compared to non-biotinylated counterparts.

In the realm of diagnostic applications, researchers have developed novel biosensors utilizing Sulphosuccinimidyl-2-(biotinamido)ethyl-1,3-dithiopropionate as a linker molecule. A 2024 publication in Analytical Chemistry detailed an electrochemical biosensor platform for detecting low-abundance biomarkers. The cleavable nature of the dithiopropionate spacer allowed for signal amplification, achieving detection limits in the femtomolar range. This innovation holds significant potential for early disease diagnosis and point-of-care testing.

Despite these advancements, challenges remain in optimizing the stoichiometry of biotinylation to prevent protein aggregation or loss of function. Recent computational studies have employed molecular dynamics simulations to predict optimal conjugation conditions, as reported in the Journal of Chemical Information and Modeling. These models suggest that maintaining a 3:1 molar ratio of reagent to protein maximizes labeling efficiency while preserving biological activity, providing valuable guidance for experimental design.

Looking forward, the development of next-generation derivatives of Sulphosuccinimidyl-2-(biotinamido)ethyl-1,3-dithiopropionate with enhanced cell permeability and reduced steric hindrance is an active area of research. Preliminary results from a multi-institutional collaboration indicate that structural modifications to the ethyl-1,3-dithiopropionate backbone could expand its utility in intracellular labeling applications. As these innovations mature, they are expected to further revolutionize protein analysis and therapeutic development in the chemical biology and medical fields.